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Executive Summary

This technical guide provides a comprehensive overview of the publicly available toxicological
data for di-calcium malate. A thorough review of scientific literature and regulatory documents
reveals a significant lack of comprehensive safety studies for this compound. While di-calcium
malate is available as a dietary supplement, particularly for calcium supplementation, its
toxicological profile has not been extensively characterized in publicly accessible studies. The
European Food Safety Authority (EFSA) has repeatedly concluded that the safety of di-
calcium malate as a novel food ingredient could not be assessed due to the absence of
crucial toxicological data.[1][2] This document summarizes the limited available information and
highlights the existing data gaps.

Acute Toxicity

The most substantive toxicological information available for di-calcium malate pertains to its
acute oral toxicity. An unpublished study conducted in rats is cited in regulatory documents.

Data Presentation: Acute Oral Toxicity
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Experimental Protocols: Acute Oral Toxicity Study

While the full study protocol is not publicly available, the study was reportedly conducted in
accordance with Good Laboratory Practice (GLP).[1] A standard acute oral toxicity study, such
as those following OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), would
typically involve the following steps:

¢ Animal Selection: Healthy, young adult rats of a specific strain (e.g., Wistar) are used.

o Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days
before the study begins.

o Dosing: A single dose of the test substance is administered to the animals via oral gavage. A
limit dose of 2000 or 5000 mg/kg is often used for substances with expected low toxicity.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for a period of 14 days.

o Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy to identify any pathological changes.

Sub-chronic, Chronic, and Reproductive Toxicity

A comprehensive search of the scientific literature and regulatory databases yielded no publicly
available sub-chronic, chronic, or reproductive toxicity studies for di-calcium malate. The
EFSA has noted the absence of these "Tier 1" toxicity studies as a key reason for their inability

to assess the safety of di-calcium malate.
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Genotoxicity

There are no publicly available genotoxicity studies for di-calcium malate. A standard battery
of genotoxicity tests would typically include:

o Atest for gene mutation in bacteria (e.g., Ames test).

e An in vitro test for chromosomal damage (e.g., chromosomal aberration test or micronucleus
test in mammalian cells).

» An in vivo test for genotoxicity (e.g., in vivo micronucleus test in rodents).

The absence of this data represents a significant gap in the safety assessment of di-calcium
malate.

Mandatory Visualization

Due to the lack of specific experimental data for di-calcium malate, a detailed experimental
workflow for a specific study cannot be provided. Instead, a generalized workflow for
conducting a toxicological safety assessment is presented below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/product/b092676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Assessment

Literature Review &
In Silico Analysis
In Vitro|Testing l

Genotoxicity Assays Cviotoxicity ASSAvs
(e.g., Ames, Chromosomal Aberration) y y y

In Vivo Testing

'

l
[ R

Risk Assessment

Determination of NOAEL

&
ADI/TDI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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